N'-(2,3-dichlorobenzylidene)-2-({5-[3-(4-methoxy-2-methylphenyl)propyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetohydrazide

• Molecular Formula: C22H22Cl2N4O3S
• Molecular Weight: 493.4 g/mol
• IUPAC Name: N-[(Z)-(2,3-dichlorophenyl)methylideneamino]-2-[[5-[3-(4-methoxy-2-methylphenyl)propyl]-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H22Cl2N4O3S/c1-14-11-17(30-2)10-9-15(14)5-4-8-20-27-28-22(31-20)32-13-19(29)26-25-12-16-6-3-7-18(23)21(16)24/h3,6-7,9-12H,4-5,8,13H2,1-2H3,(H,26,29)/b25-12-
• InChI Key: KUODAOSFWJKWHS-ROTLSHHCSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)OC)CCCC2=NN=C(O2)SCC(=O)N/N=C\C3=C(C(=CC=C3)Cl)Cl
• SMILES: CC1=C(C=CC(=C1)OC)CCCC2=NN=C(O2)SCC(=O)NN=CC3=C(C(=CC=C3)Cl)Cl

Description

N'-(2,3-dichlorobenzylidene)-2-({5-[3-(4-methoxy-2-methylphenyl)propyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetohydrazide, also known as DBSOH, is a chemical compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N'-(2,3-dichlorobenzylidene)-2-({5-[3-(4-methoxy-2-methylphenyl)propyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetohydrazide is not fully understood, but it is believed to act by inhibiting various enzymes and pathways involved in cancer cell growth and inflammation. It has been shown to inhibit the expression of various oncogenes and to induce apoptosis in cancer cells.
Biochemical and Physiological Effects
N'-(2,3-dichlorobenzylidene)-2-({5-[3-(4-methoxy-2-methylphenyl)propyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetohydrazide has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the induction of apoptosis, and the reduction of inflammation. It has also been shown to have antioxidant properties and to improve glucose tolerance in diabetic mice.

Advantages and Limitations for Lab Experiments

One advantage of using N'-(2,3-dichlorobenzylidene)-2-({5-[3-(4-methoxy-2-methylphenyl)propyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetohydrazide in lab experiments is its potential as a novel anti-cancer agent. It has been shown to be effective in various cancer cell lines, and its mechanism of action is different from other anti-cancer agents currently in use. However, one limitation of using N'-(2,3-dichlorobenzylidene)-2-({5-[3-(4-methoxy-2-methylphenyl)propyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetohydrazide is its potential toxicity, as it has been shown to be toxic to normal cells at high concentrations.

Future Directions

There are several future directions for the study of N'-(2,3-dichlorobenzylidene)-2-({5-[3-(4-methoxy-2-methylphenyl)propyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetohydrazide. One area of research is the development of more potent and selective analogs of N'-(2,3-dichlorobenzylidene)-2-({5-[3-(4-methoxy-2-methylphenyl)propyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetohydrazide that have fewer toxic effects on normal cells. Another area of research is the investigation of the potential use of N'-(2,3-dichlorobenzylidene)-2-({5-[3-(4-methoxy-2-methylphenyl)propyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetohydrazide in combination with other anti-cancer agents to increase its efficacy. Additionally, the potential use of N'-(2,3-dichlorobenzylidene)-2-({5-[3-(4-methoxy-2-methylphenyl)propyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetohydrazide as an anti-inflammatory agent and as a treatment for diabetes warrants further investigation.

Synthesis Methods

N'-(2,3-dichlorobenzylidene)-2-({5-[3-(4-methoxy-2-methylphenyl)propyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetohydrazide can be synthesized using a multistep process that involves the reaction of various chemical reagents. The first step involves the reaction of 2,3-dichlorobenzaldehyde with thiosemicarbazide to produce 2,3-dichlorobenzaldehyde thiosemicarbazone. This compound is then reacted with 5-(3-bromopropyl)-1,3,4-oxadiazol-2-thiol to produce N'-(2,3-dichlorobenzylidene)-2-({5-[3-(4-methoxy-2-methylphenyl)propyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetohydrazide.

Scientific Research Applications

N'-(2,3-dichlorobenzylidene)-2-({5-[3-(4-methoxy-2-methylphenyl)propyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetohydrazide has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to have anti-cancer properties and has been studied in various cancer cell lines, including breast cancer, lung cancer, and colon cancer. N'-(2,3-dichlorobenzylidene)-2-({5-[3-(4-methoxy-2-methylphenyl)propyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetohydrazide has also been studied for its potential use as an anti-inflammatory agent and as a treatment for diabetes.